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An In-depth Guide to the Synthesis, Toxicology, Metabolism, and Analysis of a Prevalent

Organophosphate Flame Retardant

This document provides a comprehensive technical overview of tris(3-chloropropyl)
phosphate (TCPP), a widely used organophosphate flame retardant. It is intended for

researchers, scientists, and professionals in toxicology and drug development, offering detailed

data, experimental methodologies, and visual representations of key pathways and processes.

Introduction and Applications
Tris(chloropropyl) phosphate (TCPP) is a halogenated organophosphate ester extensively used

as an additive flame retardant.[1] It is a clear, colorless, and viscous liquid that is stable at

ambient temperatures.[2][3] Due to the phase-out of other flame retardants like polybrominated

diphenyl ethers (PBDEs), the use of TCPP has increased, making it a ubiquitous environmental

contaminant.[4][5]

Commercial TCPP is primarily used in:

Polyurethane Foams: Both flexible and rigid foams for furniture, automotive seating, and

insulation.[1][3][4]

Construction Materials: Paints, coatings, and adhesives.[4][6]

Textiles and Electronics: As a flame retardant in various consumer products.[4][6]
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TCPP is an additive flame retardant, meaning it is not chemically bound to the polymer matrix,

which can lead to its release into the environment over the product's lifetime.[7] Consequently,

it has been detected in indoor air, household dust, surface water, and sediment.[6][8] Human

exposure can occur through inhalation, ingestion, and dermal contact.[6]

Chemical Properties and Isomeric Composition
Commercial TCPP is not a single compound but a complex mixture of four primary isomers.[6]

[9] The most abundant isomer is tris(1-chloro-2-propyl) phosphate (TCIPP), which often lends

its CAS number (13674-84-5) to the entire mixture.[9] The synthesis involves the reaction of

phosphorus oxychloride with propylene oxide.[3][9][10]

Table 1: Physical and Chemical Properties of TCPP

Property Value Reference

Molecular Formula C₉H₁₈Cl₃O₄P [6]

Molar Mass 327.57 g/mol [6]

Density 1.29 - 1.3 g/cm³ at 25°C [6][9]

Boiling Point 283°C - 365°C [9]

Vapor Pressure < 2 mmHg at 25°C [6]

Water Solubility 1.6 g/L at 20°C [6]

| Log Kₒw (Octanol-Water Partition Coefficient) | 2.59 (experimental) |[6][9] |

Table 2: Isomeric Composition of Commercial TCPP
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Isomer Abbreviation Abundance (%) Reference

tris(1-chloro-2-
propyl) phosphate

TCIPP (or TCPP1) 50 - 85% [9][11]

bis(2-chloro-1-

methylethyl) 2-

chloropropyl

phosphate

TCPP2 15 - 40% [9][11]

bis(2-chloropropyl) 2-

chloroisopropyl

phosphate

TCPP3 < 15% [9][11]

| tris(2-chloropropyl) phosphate | TCPP4 | < 1% |[9][11] |
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Commercial TCPP Mixture

tris(1-chloro-2-propyl) phosphate
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15-40%
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tris(2-chloropropyl) phosphate
<1%
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Isomeric composition of commercial TCPP.

Toxicology and Health Effects
Toxicological studies have been conducted to assess the potential health risks associated with

TCPP exposure. The National Toxicology Program (NTP) has performed extensive in-vivo

studies in rodents.
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Table 3: Summary of Acute and Repeated-Dose Toxicity Data for TCPP

Study Type Species Route Value
Key
Findings

Reference

Acute Oral Rat Oral
LD₅₀: 1017 -
4200 mg/kg

Moderate to
low acute
toxicity.

[2]

Acute Dermal Rabbit Dermal
LD₅₀: > 2000

mg/kg

Low dermal

toxicity.
[2]

Acute

Inhalation
Rat Inhalation

LC₅₀: > 4.6

mg/L (4 hr)

Low

inhalation

toxicity.

[2]

90-Day Study Rat Dietary
NOAEL: ~80

mg/kg/day

Increased

liver and

thymus

weights, bile

duct

hyperplasia

at higher

doses.

[2][4]

90-Day Study Mouse Dietary
NOAEL: 219

mg/kg/day

Increased

relative liver

weight and

decreased

body weight.

[12]

| 2-Year Study | Rat | Dietary | - | Decreased mean body weights at 20,000 ppm. |[4] |

3.1 Developmental and Reproductive Toxicity Developmental toxicity studies in Wistar rats fed

diets containing up to 1% TCPP (estimated 625 mg/kg/day) from gestation day 0 to 20 showed

no significant effects on maternal toxicity, littering, or fetal survival.[6][9] However, a European

Union Risk Assessment Report noted potential risks for fertility and developmental toxicity

related to dermal exposure in workers manufacturing TCPP.[9]
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3.2 Genotoxicity In vitro studies using human lymphocytes showed that TCPP at

concentrations of 30 and 40 μg/mL induced marginally significant micronuclei frequencies,

suggesting potential genotoxic effects at high concentrations.[8][13]

Metabolism and Toxicokinetics
TCPP is readily absorbed and excreted in rats following oral administration.[6] Within 48 hours,

approximately 67% of the administered dose is recovered in urine, 22% in feces, and 7.7% in

expired air.[6][9]

4.1 Biotransformation Pathway In vitro studies using human liver microsomes have elucidated

the Phase I metabolic pathway of TCPP. The metabolism is primarily oxidative, mediated by

Cytochrome P450 (CYP) enzymes.[9][14] No Phase II metabolites (glucuronides or sulfates)

have been detected.[9][14]

Key metabolites identified include:

BCPP: bis(1-chloro-2-propyl) hydrogen phosphate.[9][15]

BCIPHIPP: 1-hydroxy-2-propyl bis(1-chloro-2-propyl) phosphate.[9][15]

TCIPP-M1: carboxyethyl bis (1-chloro-2-propyl) phosphate.[15]

TCIPP-M2: bis(1-chloropropan-2-yl) (-oxopropan-2-yl) phosphate (an intermediate).[15]

TCIPP-M3: 1-chloro-3-hydroxypropan-2-yl bis (1-chloropropan-2-yl) phosphate.[15]

Of these, BCIPHIPP appears to be the major metabolite formed.[14] Recent studies have

identified TCIPP-M1 and TCIPP-M3 in human urine for the first time, suggesting they could

serve as additional biomarkers of exposure.[15]
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Proposed in-vitro metabolic pathway of TCPP.

Detailed Experimental Protocols
5.1 Protocol: NTP 3-Month Rodent Toxicity Study via Dosed Feed This protocol is based on the

methodology used in the National Toxicology Program's subchronic toxicity studies of TCPP.[4]

[16]
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Test Article: An isomeric mixture of TCPP obtained from a commercial supplier. Purity and

composition are confirmed using gas chromatography with flame ionization detection

(GC/FID).[16]

Animal Model: Sprague Dawley (Hsd:Sprague Dawley® SD®) rats.[4]

Administration: TCPP is mixed into NTP-2000 feed at various concentrations (e.g., 0, 2,500,

5,000, 10,000, 20,000 ppm).[16] Dose formulations are prepared monthly and their

homogeneity and stability are verified.[16]

Study Design:

Perinatal Exposure: Time-mated dams are exposed to dosed feed from gestation day 6

through postnatal day 21 (weaning).[4]

Post-weaning Exposure: Offspring are weaned and continue on the same dosed feed for 3

months.[4]

Endpoints Monitored:

In-life: Survival, clinical observations, body weight, and feed consumption are recorded

weekly.[4]

Hematology & Clinical Chemistry: At study termination, blood is collected for hematological

analysis and measurement of serum markers (e.g., cholesterol).[4]

Pathology: A complete necropsy is performed. Organ weights (liver, kidney, thymus, etc.)

are recorded. Tissues are collected, preserved in 10% neutral buffered formalin, and

processed for histopathological examination.[4][16]

5.2 Protocol: Analysis of TCPP in Plasma by GC-FPD This method is for the quantification of

TCIPP, the main TCPP isomer, in rodent plasma.[17]

Sample Preparation:

Thaw 50 µL plasma samples on ice.

Add trichloroacetic acid for protein precipitation.
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Vortex and centrifuge to pellet the precipitate.

Extract the supernatant with toluene containing an internal standard.

Transfer the toluene (upper) layer to an autosampler vial.

Instrumentation: Gas chromatography with flame photometric detection (GC-FPD).[17]

Analysis:

Inject the toluene extract onto the GC column.

The method is validated for linearity, accuracy, and precision over a range of 5-70 ng/mL.

[17]

The lower limit of quantitation (LLOQ) is approximately 5 ng/mL.[17]

5.3 Protocol: In Vitro Metabolism Study using Human Liver Microsomes This protocol outlines

the general procedure for identifying TCPP metabolites.[9][14][15]

Materials: Pooled human liver microsomes (HLM), NADPH regenerating system, and TCPP

standard.

Incubation:

Pre-incubate HLM in a phosphate buffer at 37°C.

Initiate the reaction by adding TCPP and the NADPH regenerating system.

Incubate for a set time period (e.g., up to 3 hours) at 37°C.[14]

Terminate the reaction by adding a cold organic solvent (e.g., acetonitrile).

Centrifuge to pellet the protein.

Analysis:

Analyze the supernatant using liquid chromatography coupled to high-resolution mass

spectrometry (e.g., LC-QTOF-MS).[15]
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Use a suspect-screening approach to identify potential metabolites based on predicted

biotransformation products (e.g., hydroxylation, dealkylation, oxidation).

Confirm the identity of metabolites by comparing retention times and mass spectra with

synthesized standards, if available.
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General experimental workflow for an NTP rodent study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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